8-{3-[4-(5-Chloro-2-methylphenyl)piperazinyl]propyl}-1,7-dimethyl-1,3,5-trihyd ro-4-imidazolino[1,2-h]purine-2,4-dione
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Description
Scientific Research Applications
Anxiolytic and Antidepressant Activity
Imidazo[2,1-f]purine-2,4-dione derivatives, including compounds structurally related to the specified compound, have shown promise as potential anxiolytic and antidepressant agents. These compounds have demonstrated efficacy in preclinical models, comparable to established medications like Diazepam and Imipramine, suggesting their mechanism may involve serotonin receptors (Zagórska et al., 2009).
Antihistaminic Activity
Derivatives of the specified compound have been synthesized and evaluated for antihistaminic activity, with some showing good inhibition of histamine-induced bronchospasm and passive cutaneous anaphylaxis, indicating potential for treating allergic conditions (Pascal et al., 1985).
Antiarrhythmic and Hypotensive Activity
Certain derivatives have been tested for their electrocardiographic, antiarrhythmic, and hypotensive activities, showing strong prophylactic antiarrhythmic activity in experimental models, which points towards potential therapeutic uses in cardiovascular disorders (Chłoń-Rzepa et al., 2004).
Vasodilatory and Antiasthmatic Activity
Research into the vasodilator activity of related compounds has aimed at developing new anti-asthmatic agents, with some derivatives showing significant activity in preclinical models. This indicates a potential application in the treatment of asthma through vasodilation and inhibition of phosphodiesterase 3 (Bhatia et al., 2016).
Anticancer, Anti-HIV-1, and Antimicrobial Activity
Some triazino and triazolo[4,3-e]purine derivatives, related structurally to the compound , have been synthesized and screened for their in vitro anticancer, anti-HIV-1, and antimicrobial activities. The results have shown that certain derivatives exhibit considerable activity, pointing towards their potential use in treating various diseases, including cancer and HIV-1 infections (Ashour et al., 2012).
Properties
IUPAC Name |
6-[3-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]propyl]-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H28ClN7O2/c1-15-5-6-17(24)13-18(15)29-11-9-28(10-12-29)7-4-8-30-16(2)14-31-19-20(25-22(30)31)27(3)23(33)26-21(19)32/h5-6,13-14H,4,7-12H2,1-3H3,(H,26,32,33) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XAFXIMFHWBPZME-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)Cl)N2CCN(CC2)CCCN3C(=CN4C3=NC5=C4C(=O)NC(=O)N5C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H28ClN7O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
470.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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